Cas no 2191434-19-0 (5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid)
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
- 4-Isoxazolecarboxylic acid, 5-cyclopropyl-3-(2,6-dichlorophenyl)-
-
- MDL: MFCD31543154
- Inchi: 1S/C13H9Cl2NO3/c14-7-2-1-3-8(15)9(7)11-10(13(17)18)12(19-16-11)6-4-5-6/h1-3,6H,4-5H2,(H,17,18)
- InChI Key: RYDPZPPGEPZFAD-UHFFFAOYSA-N
- SMILES: O1C(C2CC2)=C(C(O)=O)C(C2=C(Cl)C=CC=C2Cl)=N1
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778657-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid |
2191434-19-0 | 95% | 1g |
$760 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589826-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic acid |
2191434-19-0 | 98% | 1g |
¥8544 | 2023-04-06 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY233112-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid |
2191434-19-0 | 95% | 1g |
¥5900.00 | 2023-09-15 | |
| eNovation Chemicals LLC | D778657-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid |
2191434-19-0 | 95% | 1g |
$760 | 2025-02-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY233112-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid |
2191434-19-0 | ≥95% | 1g |
¥5900.00 | 2025-04-16 | |
| eNovation Chemicals LLC | D778657-1g |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid |
2191434-19-0 | 95% | 1g |
$760 | 2025-02-28 |
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid: A Comprehensive Overview
5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid (CAS No. 2191434-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative features a unique molecular structure combining a cyclopropyl group and a dichlorophenyl moiety, making it particularly interesting for drug discovery and material science applications.
The compound's structural complexity contributes to its versatile properties. The presence of both carboxylic acid functionality and isoxazole ring in the same molecule allows for multiple interaction sites, which is why researchers are exploring its potential as a pharmaceutical intermediate. Recent studies have focused on its possible role in developing new enzyme inhibitors, particularly in metabolic pathways where such structures show promising activity.
In the context of current research trends, 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid aligns with several hot topics in medicinal chemistry. The scientific community is particularly interested in how its molecular architecture might contribute to addressing challenges in targeted drug delivery and selective binding. Its heterocyclic framework makes it a candidate for investigation in various therapeutic areas, including inflammation management and metabolic disorders.
The synthesis of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Researchers emphasize the importance of optimizing the cyclization process to achieve maximum yield of this valuable chemical building block. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's identity and purity.
From a commercial perspective, the demand for specialized isoxazole derivatives like 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid has been steadily increasing. Pharmaceutical companies and research institutions seek such compounds for their drug discovery programs, particularly in developing novel small molecule therapeutics. The compound's CAS number 2191434-19-0 serves as a unique identifier in global chemical databases and procurement systems.
Recent advancements in computational chemistry have enabled better understanding of this compound's molecular properties and potential bioactivity. In silico modeling suggests interesting interactions with various biological targets, making it a subject of ongoing investigation in structure-activity relationship studies. Researchers are particularly interested in how modifications to its core structure might enhance specific desired properties.
The stability profile of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid makes it suitable for various formulation approaches. Its solid-state properties have been characterized to understand its behavior under different environmental conditions, which is crucial for its potential application in pharmaceutical development. Proper storage conditions typically involve protection from moisture and excessive heat to maintain compound integrity.
In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid. Efforts focus on reducing organic solvent use, improving atom economy, and developing catalytic processes that could make the production of this valuable intermediate more environmentally friendly while maintaining high purity standards.
The analytical characterization of 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid presents specific challenges and opportunities. Advanced techniques like mass spectrometry and X-ray crystallography have been employed to fully elucidate its structure and confirm the position of substituents on the isoxazole ring. These detailed analyses are essential for quality control in research applications.
Looking forward, the scientific community anticipates expanding applications for 5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid beyond its current uses. Its unique combination of structural features suggests potential in developing new functional materials and specialty chemicals. Ongoing research continues to uncover novel aspects of its chemistry and possible utilities in various scientific and industrial domains.
2191434-19-0 (5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazole-4-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)